5-(3-Chloropropyl)-1-cyclohexyltetrazole
Cat. No. B123859
Key on ui cas rn:
73963-29-8
M. Wt: 228.72 g/mol
InChI Key: KKLPBIXVEVQXTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04277479
Procedure details
Into 200 ml of dried benzene, 30.6 g of N-γ-chlorobutyrylcyclohexylamine was added. While the inside temperature is kept below 20° C. by ice-cooling the outside of the reaction vessel, 30 g of PCl5 was added under stirring condition. After completion of the addition, the stirring is continued for 2 hours at a room temperature, then the reaction mixture is concentrated to a half volume thereof by using an evaporator with a bath temperature of below 50° C. To the concentrated reaction mixture was added dropwise 140 ml of benzene containing 10% of HN3 under stirring condition for 90 minutes while keeping the inside temperature below 15° C. After the addition operation, the reaction mixture is allowed to stand overnight at room temperature. Then the reaction mixture is refluxed for 3 hours with stirring and is concentrated. The thus obtained concentrate is extracted with 200 ml of chloroform. The chloroform layer is washed with 5% NaHCO3 aqueous solution and with water and dried with Na2SO4. After removal of the drying agent, the mother liquor is concentrated and the residue thus obtained is recrystallized from water-containing isopropanol to obtain 28 g of 1-cyclohexyl-5-γ-chloropropyltetrazole in the form of colorless needle like crystals. Melting point: 82°-85° C.
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][CH2:3][CH2:4][C:5]([NH:7][CH:8]1[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1)=O.P(Cl)(Cl)(Cl)(Cl)Cl.[NH:20]=[N+:21]=[N-:22]>C1C=CC=CC=1>[CH:8]1([N:7]2[C:5]([CH2:4][CH2:3][CH2:2][Cl:1])=[N:22][N:21]=[N:20]2)[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1
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Inputs
Step One
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Name
|
|
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Quantity
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30 g
|
|
Type
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reactant
|
|
Smiles
|
P(Cl)(Cl)(Cl)(Cl)Cl
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Step Two
Step Three
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Name
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|
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Quantity
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30.6 g
|
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Type
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reactant
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|
Smiles
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ClCCCC(=O)NC1CCCCC1
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|
Name
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|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
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Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
under stirring condition
|
|
Rate
|
UNSPECIFIED
|
|
RPM
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0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
is kept below 20° C. by ice-
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
After completion of the addition
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the reaction mixture is concentrated to a half volume
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
an evaporator with a bath temperature of below 50° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
To the concentrated reaction mixture
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
under stirring condition for 90 minutes
|
|
Duration
|
90 min
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the inside temperature below 15° C
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WAIT
|
Type
|
WAIT
|
|
Details
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to stand overnight at room temperature
|
|
Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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Then the reaction mixture is refluxed for 3 hours
|
|
Duration
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3 h
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
with stirring
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
is concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The thus obtained
|
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrate
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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is extracted with 200 ml of chloroform
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WASH
|
Type
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WASH
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|
Details
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The chloroform layer is washed with 5% NaHCO3 aqueous solution and with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried with Na2SO4
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After removal of the drying agent
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the mother liquor is concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue thus obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is recrystallized from water-
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
containing isopropanol
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CCCCC1)N1N=NN=C1CCCCl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
